Cas no 114570-33-1 (9H-xanthene-3,9-diol)

• Product Name: 9H-xanthene-3,9-diol
• CAS No: 114570-33-1
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 2613112
• PubChem ID: 71338438
• Update Time: 2025-04-21

9H-xanthene-3,9-diol Chemical and Physical Properties

Names and Identifiers

• 9H-xanthene-3,9-diol
• 114570-33-1
• DTXSID70766020

• Inchi： 1S/C13H10O3/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h1-7,13-15H
• InChI Key： LWZQNDWBRMJROX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC(=CC1=2)O)O

Computed Properties

• Exact Mass: 214.062994177Da
• Monoisotopic Mass: 214.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų